Cas no 1823484-51-0 (1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester
• CAS No: 1823484-51-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD09953376
• CID: 5152738
• PubChem ID: 58793696
• Update Time: 2025-09-27

1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester

• MDL： MFCD09953376
• Inchi： 1S/C15H19NO3/c1-12(17)14-9-5-6-10-16(14)15(18)19-11-13-7-3-2-4-8-13/h2-4,7-8,14H,5-6,9-11H2,1H3
• InChI Key： PKHMVCRLHTWZMA-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1C(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester

Introduction to 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester (CAS No. 1823484-51-0)

1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester, identified by the CAS number 1823484-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an acetyl group and a phenylmethyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester involve meticulous chemical processes that ensure high purity and yield. The piperidine ring, a six-membered heterocyclic amine, is a key structural component that often enhances the bioavailability and metabolic stability of pharmaceutical compounds. In this particular derivative, the acetyl group at the 2-position of the piperidine ring introduces a polar functional group that can interact with biological targets, while the phenylmethyl ester (benzyl ester) at the carboxylic acid position provides additional binding sites for molecular recognition.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester and biological receptors. These studies have revealed that the compound exhibits promising binding affinity to various protein targets, including enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. The phenylmethyl ester moiety, in particular, has been identified as a key pharmacophore that enhances binding stability through hydrophobic interactions and hydrogen bonding.

In vitro pharmacological assays have further validated the potential of 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester as a lead compound for drug development. These assays have demonstrated inhibitory effects on several target enzymes, with IC50 values ranging from nanomolar to micromolar concentrations. Such low IC50 values indicate strong binding affinity and suggest that this compound could be developed into a potent therapeutic agent. Additionally, structural modifications based on 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester have been explored to optimize its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. Piperidine-based compounds have been successfully incorporated into numerous FDA-approved drugs due to their favorable pharmacological profiles. For example, drugs like azapirone analogs and certain antipsychotics utilize piperidine scaffolds to achieve their therapeutic effects. The versatility of piperidine derivatives lies in their ability to modulate various biological processes through precise structural tuning. The acetyl group in 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester serves as a versatile handle for further chemical modifications, allowing chemists to explore diverse analogs with tailored biological activities.

Recent research has also highlighted the importance of 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester in the development of next-generation therapeutics. Advances in biocatalysis and green chemistry have enabled more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields. Furthermore, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives with enhanced pharmacological properties. These computational tools have been particularly effective in predicting binding affinities and optimizing molecular structures for improved efficacy.

The potential applications of 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester extend beyond traditional small-molecule drug development. Researchers are exploring its use as an intermediate in the synthesis of biologics and peptide mimetics, where its structural features can enhance stability and bioactivity. Additionally, the compound has shown promise in materials science applications due to its ability to form stable complexes with other molecules. These multifaceted applications underscore the versatility of piperidine derivatives and highlight their importance in modern chemistry.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester (CAS No. 1823484-51-0). Ongoing studies aim to elucidate its mechanism of action across various biological pathways and assess its potential as a therapeutic agent or research tool. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. The continued exploration of piperidine derivatives promises to yield innovative solutions to complex medical challenges.